2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-3-phenylquinazolin-4-one
• InChI: InChI=1S/C21H15BrN2OS/c22-16-12-10-15(11-13-16)14-26-21-23-19-9-5-4-8-18(19)20(25)24(21)17-6-2-1-3-7-17/h1-13H,14H2
• InChI Key: ARLAQWZVDQGUOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC4=CC=C(C=C4)Br
• Molecular Formula: C21H15BrN2OS
• Molecular Weight: 423.3 g/mol

Description

2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone is a synthetic compound that belongs to the family of quinazoline derivatives. It has been widely studied for its potential therapeutic applications, particularly in the field of cancer research. This compound has shown promising results in inhibiting the growth of various cancer cell lines, making it a potential candidate for the development of novel cancer therapies.

Mechanism of Action

The mechanism of action of 2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone is not fully understood. However, studies have suggested that this compound inhibits the activity of certain enzymes involved in cell growth and proliferation, including tyrosine kinases and topoisomerases. It has also been shown to induce DNA damage and inhibit the activation of certain signaling pathways involved in cancer cell survival.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent cytotoxic effects against cancer cells, while having minimal effects on normal cells. It has also been shown to induce apoptosis and inhibit cell proliferation, suggesting that it may have potential therapeutic applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone in lab experiments is its potent cytotoxic effects against cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity to normal cells, which may limit its therapeutic applications.

Future Directions

There are several potential future directions for the study of 2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone. One area of research could focus on identifying the specific signaling pathways and enzymes targeted by this compound, in order to better understand its mechanism of action. Another potential direction could be the development of novel drug delivery systems to improve the efficacy and safety of this compound in vivo. Additionally, further studies could investigate the potential synergistic effects of this compound in combination with other cancer therapies.

Scientific Research Applications

The potential therapeutic applications of 2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone have been extensively studied in the field of cancer research. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to induce apoptosis and inhibit cell proliferation, making it a potential candidate for the development of novel cancer therapies.